4-Amino-N-(benzyloxy)butanamide
Overview
Description
“4-Amino-N-(benzyloxy)butanamide” is a small molecule that belongs to the class of organic compounds known as gamma amino acids and derivatives . These are amino acids having a (-NH2) group attached to the gamma carbon atom .
Molecular Structure Analysis
The molecular formula of “this compound” is C17H20N2O2 . It has an average mass of 284.353 Da and a monoisotopic mass of 284.152466 Da .Scientific Research Applications
Dipeptidyl Peptidase IV (DPP-IV) Inhibitors in Diabetes Treatment
Research indicates that derivatives of 4-Amino-N-(benzyloxy)butanamide, such as 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides, are potent inhibitors of dipeptidyl peptidase IV (DPP-IV). These inhibitors have been evaluated for their effectiveness in treating type 2 diabetes. For example, certain derivatives demonstrated significant reduction in blood glucose levels during oral glucose tolerance tests (Nitta et al., 2008); (Nitta et al., 2012).
Anticonvulsant Evaluation
Compounds containing this compound moieties have been synthesized and tested for their potential as anticonvulsant agents. Studies include the evaluation of derivatives like N-(2-(benzylamino)-1-substituted-2-oxoethyl)-4-(1,3-dioxoisoindolin-2-yl)butanamide, which showed promising results in suppressing electrical seizures in animal models (Ahuja, Husain, & Siddiqui, 2014).
Synthesis of Hybrid Anticonvulsant Agents
The development of new hybrid anticonvulsant agents, combining chemical fragments of known antiepileptic drugs with this compound derivatives, has been a focus in recent research. This approach aims to create compounds with improved potency and safety profiles compared to existing antiepileptic drugs (Kamiński et al., 2015).
Catalysts for HIV Protease Inhibitors Synthesis
In medicinal chemistry, compounds derived from this compound have been used as catalysts. For instance, amino perfluoroalkanesulfonamide compounds derived from diarylprolinols, which include this compound structures, were efficient catalysts for reactions leading to intermediates in the synthesis of HIV protease inhibitors like Darunavir (Lutete & Ikemoto, 2017).
Inflammatory Cytokine Suppression
Novel compounds containing this compound moieties have shown potent inhibitory activities on inflammatory cytokines such as IL-1β and IL-6. These findings suggest potential applications in treating inflammatory diseases (Yoo et al., 2022).
Properties
IUPAC Name |
4-amino-N-phenylmethoxybutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c12-8-4-7-11(14)13-15-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWFTYRVMJBLTNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CONC(=O)CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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